Cas no 19546-06-6 ([m-Terphenyl]-4,6-diol(8CI))
[m-Terphenyl]-4,6-diol(8CI) structure
Product Name:[m-Terphenyl]-4,6-diol(8CI)
CAS No:19546-06-6
MF:C18H14O2
MW:262.302565097809
CID:123636
PubChem ID:45116837
Update Time:2025-04-18
[m-Terphenyl]-4,6-diol(8CI) Chemical and Physical Properties
Names and Identifiers
-
- [m-Terphenyl]-4,6-diol(8CI)
- 4,6-diphenylbenzene-1,3-diol
- DTXSID60668504
- [1~1~,2~1~:2~3~,3~1~-Terphenyl]-2~4~,2~6~-diol
- 19546-06-6
- 3-hydroxydiphenyl phenol
-
- Inchi: 1S/C18H14O2/c19-17-12-18(20)16(14-9-5-2-6-10-14)11-15(17)13-7-3-1-4-8-13/h1-12,19-20H
- InChI Key: JTZMHBIDDPPUKL-UHFFFAOYSA-N
- SMILES: OC1C=C(C(C2C=CC=CC=2)=CC=1C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 262.09942
- Monoisotopic Mass: 262.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
[m-Terphenyl]-4,6-diol(8CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
19546-06-6 ([m-Terphenyl]-4,6-diol(8CI)) Related Products
- 2432-11-3(2,6-Diphenylphenol)
- 1806-29-7(2,2`-Dihydroxybiphenyl)
- 1079-21-6(2-Phenylhydroquinone)
- 5422-91-3(2,5-Diphenylhydroquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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